Cas no 147217-80-9 (1,2-Dibromo-4-(3-bromophenoxy)benzene)

1,2-Dibromo-4-(3-bromophenoxy)benzene structure
147217-80-9 structure
Product Name:1,2-Dibromo-4-(3-bromophenoxy)benzene
CAS No:147217-80-9
MF:C12H7Br3O
MW:406.895381212235
CID:100838
PubChem ID:12073150
Update Time:2025-04-18

1,2-Dibromo-4-(3-bromophenoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,2-dibromo-4-(3-bromophenoxy)-
    • 3,3',4-Tribromodiphenyl ether
    • 3,3’,4-Tribromodiphenyl ether
    • 3,4-Dibromophenyl 3-bromophenyl ether
    • BDE-35
    • 1,2-Dibromo-4-(3-bromophenoxy)benzene
    • BDE 35
    • PBDE 35
    • (3,4-Dibromophenyl)(3-bromophenyl) ether
    • 3,3’,4-Tribromodiphenyl ether,50 ug
    • mL in Isooctane
    • J151.976J
    • 16X7E8M47U
    • DTXSID90879863
    • Q27251846
    • UNII-16X7E8M47U
    • NS00077137
    • 147217-80-9
    • Benzene, 1,2-dibromo-4-(3-bromophenoxy)-
    • Inchi: 1S/C12H7Br3O/c13-8-2-1-3-9(6-8)16-10-4-5-11(14)12(15)7-10/h1-7H
    • InChI Key: CDVYKQPKJYPWRO-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)OC1C=CC=C(C=1)Br)Br

Computed Properties

  • Exact Mass: 403.80500
  • Monoisotopic Mass: 403.80470g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.950±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: NA
  • Boiling Point: 392.1±37.0 °C at 760 mmHg
  • Flash Point: 161.3±25.0 °C
  • Solubility: Insuluble (7.3E-4 g/L) (25 ºC),
  • PSA: 9.23000
  • LogP: 5.76640
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

1,2-Dibromo-4-(3-bromophenoxy)benzene Pricemore >>

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